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Compound of Interest

Compound Name:
6-Amino-6-deoxy-D-allose

hydrochloride

CAS No.: 76054-78-9

Cat. No.: B12711083

Get Quote

Part 1: Executive Summary & Scientific Rationale
6-Amino-6-deoxy-D-allose is a synthetic derivative of D-allose, the C-3 epimer of D-glucose.

Unlike glucose, D-allose exhibits unique biological properties, including anti-inflammatory

effects, cryoprotection, and specific inhibition of cancer cell proliferation.

The 6-amino modification provides a unique chemical handle—a primary nucleophilic amine at

the C6 position—that allows for site-specific conjugation with fluorescent dyes without

significantly disrupting the pyranose ring structure essential for recognition by transporters

(e.g., SGLT1, GLUTs).

Key Mechanism: The labeling strategy relies on a nucleophilic attack by the deprotonated C6-

amine of the sugar onto an amine-reactive fluorophore (Isothiocyanate or NHS-ester).

Why C6? Modification at C6 preserves the C1-C4 stereochemistry required for hydrogen

bonding within the transporter channel. Unlike 2-NBDG (modified at C2), C6-labeled

hexoses often retain better affinity for SGLT transporters.
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The Challenge: The starting material is a hydrochloride salt (

). The amine is protonated and non-nucleophilic. The protocol must include a neutralization
step to liberate the free amine (

) for the reaction to proceed.

Part 2: Detailed Protocol
Phase 1: Materials & Reagents

Component Grade/Spec Purpose

6-Amino-6-deoxy-D-allose HCl >95% Purity Target Scaffold

Fluorophore (NHS-Ester or

ITC)

FITC, Rhodamine-NHS, or

Cy5-NHS
Labeling Reagent

Anhydrous DMF or DMSO HPLC Grade, <0.01% Solvent for Dye

Sodium Bicarbonate (

)
0.2 M, pH 8.5 - 9.0 Reaction Buffer & Base

DIPEA (N,N-

Diisopropylethylamine)
Optional Organic Base for solubility

Ethanol / Water HPLC Grade Purification Solvents

Phase 2: Conjugation Workflow
Step 1: Preparation of the Sugar Solution (Free-Basing)

Weigh 5.0 mg (approx. 23 µmol) of 6-Amino-6-deoxy-D-allose hydrochloride.

Dissolve in 500 µL of 0.2 M Sodium Bicarbonate buffer (pH 9.0).

Critical Note: The high pH buffer neutralizes the HCl salt, converting

to reactive

. Ensure the pH remains >8.5.
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Step 2: Preparation of the Dye

Calculate the molar equivalent. Use a 1.2-fold molar excess of the dye to ensure complete

labeling of the rare sugar.

Calculation: ~27.6 µmol of dye.

Dissolve the dye (e.g., FITC or Cy5-NHS) in 100 µL of anhydrous DMF (or DMSO).

Tip: Prepare this immediately before use. NHS esters hydrolyze rapidly in moisture.

Step 3: The Coupling Reaction

Dropwise add the Dye/DMF solution to the Sugar/Buffer solution while vortexing gently.

Wrap the reaction vial in aluminum foil (protect from light).

Incubate at Room Temperature (20-25°C) for:

2 hours for NHS-esters.

4-6 hours for Isothiocyanates (FITC).

Optional: If the dye precipitates, add small amounts of DMSO until resolubilized, but keep

organic solvent <20% of total volume if possible.

Step 4: Quenching

Add 50 µL of 1 M Tris-HCl (pH 8.0) or Glycine to quench any unreacted dye. Incubate for 15

minutes.

Phase 3: Purification (Crucial)
Free dye will interfere with uptake assays. The conjugate is much more polar than the free dye

but less polar than the sugar.

Method A: Reverse-Phase HPLC (Recommended)

Column: C18 Semi-prep (e.g., 5 µm, 10 x 250 mm).
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Mobile Phase A: 0.1% TFA in Water.

Mobile Phase B: Acetonitrile.

Gradient: 0% B to 50% B over 30 mins.

Detection: Absorbance at dye

(e.g., 495 nm for FITC).[1]

Collection: Collect the peak that elutes earlier than the hydrophobic free dye but later than

the void volume.

Method B: SPE Cartridge (Low Throughput)

Use a C18 Sep-Pak cartridge.

Wash with water (removes salts/unreacted sugar).

Elute conjugate with 20-40% Methanol/Water.

Leave free hydrophobic dye on the column (requires 100% MeOH to elute).

Part 3: Visualization of Workflows
Reaction Mechanism & Logic

Figure 1: Chemical mechanism converting the non-reactive HCl salt to a fluorescent conjugate.
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Experimental Workflow

Figure 2: Step-by-step experimental protocol for synthesis and purification.
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Part 4: Applications & Validation
Quality Control (QC)
Before biological use, validate the conjugate:

Mass Spectrometry (ESI-MS): Look for the parent ion

.

Expected Mass: MW(Allose-NH2) + MW(Dye) - MW(Leaving Group).

Example (FITC):

Da (approx).

Purity:

by HPLC to ensure no free dye competition in uptake assays.

Biological Assays
A. Transport Specificity (SGLT1 vs GLUTs) D-Allose is a known substrate for SGLT1 (Sodium-

Glucose Linked Transporter 1) and GLUT5 in specific tissues (e.g., intestine, kidney).[2]

Protocol: Incubate cells (e.g., Caco-2 or HEK293 expressing SGLT1) with 50-100 µM of the

fluorescent conjugate.

Competition: Co-incubate with 10mM cold D-glucose or Phlorizin (SGLT inhibitor) to verify

specific transport.

B. Metabolic Tracing Unlike 2-NBDG, which is phosphorylated by hexokinase, modification at

the C6 position (the primary phosphorylation site) often prevents phosphorylation.

Implication: The 6-Amino-Allose conjugate will likely accumulate in the cytoplasm as a free

sugar or be effluxed, making it a pure transport tracer rather than a metabolic trap. This is

critical for kinetic modeling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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